N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C13H15N5O3/c19-12-14-5-7-17(12)13(20)15-9-10(11-3-1-8-21-11)18-6-2-4-16-18/h1-4,6,8,10H,5,7,9H2,(H,14,19)(H,15,20)
• InChI Key: BFIDSMNITCDBEW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)NCC(C2=CC=CO2)N3C=CC=N3
• Molecular Formula: C13H15N5O3
• Molecular Weight: 289.29 g/mol

Description

N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-2-oxoimidazolidine-1-carboxamide, also known as FIPI, is a small molecule inhibitor that targets the phospholipase D (PLD) enzyme. PLD is a crucial enzyme involved in the regulation of various cellular processes, including membrane trafficking, cytoskeletal organization, and cell signaling. FIPI has gained significant attention in recent years due to its potential applications in scientific research, particularly in the field of cancer and neurodegenerative diseases.

Scientific Research Applications

Synthesis and Reactivity

Research into compounds containing furan and pyrazole moieties, similar to the core structure of interest, has led to the development of various synthetic methodologies and reactivity studies. For example, the synthesis of furan and pyrazole derivatives through specific reactions highlights the versatility and potential of these compounds in organic synthesis and chemical reactivity studies. The creation of 2-(furan-2-yl)benzo[e][1,3]benzothiazole and related compounds involves multiple steps, including electrophilic substitution reactions, demonstrating the chemical flexibility of furan-containing compounds (А. Aleksandrov & М. М. El’chaninov, 2017).

Biological Activities

Research on compounds structurally related to N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-2-oxoimidazolidine-1-carboxamide often explores their antimicrobial and anticancer activities. For instance, studies on pyridine, thioamide, and thiazole derivatives synthesized from furan and pyrazole precursors have shown promising antimicrobial and anticancer properties (Yasser H. Zaki, Marwa S. Al-Gendey, & A. Abdelhamid, 2018). Such findings suggest potential therapeutic applications for these compounds, warranting further investigation.

Molecular Recognition and Binding Studies

Compounds with furan and pyrazole rings have also been investigated for their ability to interact with biological targets, such as DNA. Studies in this area can provide insights into the design of new molecules with specific biological activities. For example, furan amino acids inspired by natural products have been incorporated into DNA-binding polyamides, showing excellent sequence specificity and potential as therapeutic agents (Katy A. Muzikar, J. Meier, Daniel A. Gubler, Jevgenij A. Raskatov, & P. Dervan, 2011).